Cas no 881189-73-7 (7-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 881189-73-7
• MF: C₉H₆BrFO
• MW: 229.045745372772
• MDL: MFCD17677341
• CID: 860170
• PubChem ID: 53438171
• Update Time: 2024-10-26

7-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one
• FT-0699138
• 7-Bromo-4-fluoro-1-indanone
• AS-65737
• 7-Bromo-4-fluoro-1-indanone, 97%
• 881189-73-7
• SCHEMBL14430310
• A862317
• AM9478
• DTXSID30701199
• SY144813
• AKOS012575787
• MFCD17677341
• I10800
• CS-0101334
• 7-bromo-4-fluoro-2,3-dihydroinden-1-one
• EN300-119788
• 7-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one (ACI)
• 7-Bromo-4-fluoroindan-1-one
• DB-341957
• DTXCID70651947

• MDL： MFCD17677341
• Inchi： 1S/C9H6BrFO/c10-6-2-3-7(11)5-1-4-8(12)9(5)6/h2-3H,1,4H2
• InChI Key： AIVSTGKLEISXKC-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1=C(C=CC=2F)Br

Computed Properties

• Exact Mass: 227.959
• Monoisotopic Mass: 227.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 17.07000
• LogP: 2.71710

7-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one Security Information

• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones